Cas no 19412-55-6 ( )
structure
Product Name:
CAS No:19412-55-6
MF:C8H16N2S
MW:172.291040420532
CID:908094
PubChem ID:426592
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N'-cyclohexyl-2-sulfanylethanimidamide
- AC1L8HU3
- AG-E-41895
- CTK4E1444
- N-Cyclohexyl-2-mercaptoethanimidamide
- NSC194315
- N-cyclohexyl-2-sulfanylethanimidamide
- 19412-55-6
- PBD75GL2PH
- CHEMBL3304083
- WR-197511
- DTXSID90173030
- Ethanimidamide, N-cyclohexyl-2-mercapto
- NSC 194315
- N-cyclohexyl-2-sulfanyl-acetamidine
- 90379-57-0
-
-
- Inchi： 1S/C8H16N2S/c9-8(6-11)10-7-4-2-1-3-5-7/h7,11H,1-6H2,(H2,9,10)
- InChI Key： UDMDKPGFWRRBIN-UHFFFAOYSA-N
- SMILES： SC/C(/N)=N\C1CCCCC1
Computed Properties
- Exact Mass: 172.10358
- Monoisotopic Mass: 172.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 38.38
- LogP: 3.10840
Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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